3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-iodo-N-[(3-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H10IN3O3S/c15-10-4-1-3-9(7-10)13(19)17-14(22)16-11-5-2-6-12(8-11)18(20)21/h1-8H,(H2,16,17,19,22)
• InChI Key: SXUMFNUIRQKBFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(=O)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H10IN3O3S
• Molecular Weight: 427.22 g/mol

Description

3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide, also known as INCB018424, is a small molecule inhibitor of Janus kinases (JAKs) that has been extensively studied for its potential use in treating various inflammatory and autoimmune diseases.

Mechanism of Action

3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide works by inhibiting the activity of JAKs, which are enzymes that play a key role in the signaling pathways involved in inflammation and immune responses. By inhibiting JAKs, 3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide can help to reduce the production of pro-inflammatory cytokines and other mediators of inflammation.
Biochemical and Physiological Effects:
3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been shown to have potent anti-inflammatory and immunomodulatory effects in various preclinical models of disease. It has been shown to reduce the severity of arthritis in animal models, as well as to improve symptoms in patients with psoriasis and inflammatory bowel disease. In addition, 3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been shown to have antitumor effects in certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is its specificity for JAKs, which allows for targeted inhibition of these enzymes without affecting other signaling pathways. However, one limitation of 3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is its relatively short half-life, which may limit its efficacy in certain applications.

Future Directions

There are several potential future directions for research on 3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of new formulations or delivery methods that could improve the pharmacokinetics and efficacy of the drug. Another potential direction is the investigation of 3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide in combination with other therapies, such as immunomodulatory agents or chemotherapy, to enhance its antitumor effects. Finally, further research is needed to fully understand the potential applications of 3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide in various inflammatory and autoimmune diseases.

Synthesis Methods

The synthesis of 3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide involves several steps, including the reaction of 3-nitroaniline with carbon disulfide to form the corresponding dithiocarbamate, which is then reacted with 3-iodobenzoyl chloride to form the target compound. The final product is purified by column chromatography and characterized by various spectroscopic techniques.

Scientific Research Applications

3-iodo-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential use in treating various inflammatory and autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been investigated for its potential use in treating certain types of cancer.